Cas no 2137581-38-3 (1-Azaspiro[4.5]decan-2-one, 4-(2,2-dimethylpropyl)-)

• Product Name: 1-Azaspiro[4.5]decan-2-one, 4-(2,2-dimethylpropyl)-
• CAS No: 2137581-38-3
• MF: C₁₄H₂₅NO
• MW: 223.354404211044
• CID: 5293711
• Update Time: 2025-10-20

1-Azaspiro[4.5]decan-2-one, 4-(2,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Azaspiro[4.5]decan-2-one, 4-(2,2-dimethylpropyl)-

• Inchi： 1S/C14H25NO/c1-13(2,3)10-11-9-12(16)15-14(11)7-5-4-6-8-14/h11H,4-10H2,1-3H3,(H,15,16)
• InChI Key： HNTRGRBENZSNTM-UHFFFAOYSA-N
• SMILES： N1C2(CCCCC2)C(CC(C)(C)C)CC1=O

Additional information on 1-Azaspiro[4.5]decan-2-one, 4-(2,2-dimethylpropyl)-

Comprehensive Overview of 1-Azaspiro[4.5]decan-2-one, 4-(2,2-dimethylpropyl)- (CAS No. 2137581-38-3)

1-Azaspiro[4.5]decan-2-one, 4-(2,2-dimethylpropyl)- (CAS No. 2137581-38-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This spirocyclic structure is part of a growing class of molecules known for their unique physicochemical properties and potential applications in drug discovery. The compound's distinctive azaspiro[4.5]decan-2-one core, combined with the 2,2-dimethylpropyl substituent, makes it a valuable scaffold for medicinal chemistry.

In recent years, researchers have focused on spirocyclic compounds due to their three-dimensional complexity and ability to interact with biological targets in novel ways. The 1-Azaspiro[4.5]decan-2-one framework, in particular, has shown promise in addressing challenges related to drug solubility, metabolic stability, and target selectivity. These properties align with current pharmaceutical industry trends toward developing more effective and safer therapeutics.

The synthesis of 4-(2,2-dimethylpropyl)-1-azaspiro[4.5]decan-2-one typically involves multi-step organic transformations, often starting from readily available precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable manufacturing processes in the chemical industry. Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

From a pharmacological perspective, the azaspiro[4.5]decan-2-one moiety has demonstrated interesting bioactivity profiles. While specific therapeutic applications of CAS 2137581-38-3 are still under investigation, related compounds have shown potential in central nervous system (CNS) disorders, inflammation modulation, and enzyme inhibition. The 2,2-dimethylpropyl group may contribute to enhanced lipophilicity, potentially improving blood-brain barrier penetration - a crucial factor in CNS drug development.

The pharmaceutical industry's current focus on targeted drug delivery and precision medicine has increased interest in structurally complex molecules like 1-Azaspiro[4.5]decan-2-one derivatives. These compounds often exhibit improved pharmacokinetic properties compared to flat, aromatic systems, addressing one of the major challenges in modern drug design. Additionally, the three-dimensional nature of spirocyclic scaffolds may reduce off-target effects, potentially leading to drugs with better safety profiles.

In material science applications, 4-(2,2-dimethylpropyl)-1-azaspiro[4.5]decan-2-one and related structures have been explored as building blocks for advanced polymers and specialty chemicals. The rigid spirocyclic core can impart desirable mechanical and thermal properties to polymeric materials, while the nitrogen functionality offers sites for further chemical modification. These characteristics make such compounds valuable in developing high-performance materials for various industrial applications.

The market for specialty spirocyclic compounds has been growing steadily, driven by increasing demand from both pharmaceutical and material science sectors. CAS 2137581-38-3 represents an important member of this chemical class, with potential applications that continue to expand as research progresses. Current trends in chemical innovation emphasize the development of structurally diverse compound libraries, where molecules like 1-Azaspiro[4.5]decan-2-one derivatives play a crucial role.

Quality control and regulatory compliance are essential considerations for manufacturers and researchers working with 4-(2,2-dimethylpropyl)-1-azaspiro[4.5]decan-2-one. Proper handling, storage, and documentation are necessary to ensure the compound's integrity and traceability throughout the supply chain. Analytical methods must be validated to meet industry standards, particularly when the material is intended for pharmaceutical applications or clinical research.

Future research directions for 1-Azaspiro[4.5]decan-2-one, 4-(2,2-dimethylpropyl)- may include exploration of its biological activity through high-throughput screening, development of more efficient synthetic routes, and investigation of its potential in combination therapies. The compound's structural features make it an attractive candidate for further derivatization, potentially leading to novel chemical entities with improved properties. As computational chemistry and AI-assisted drug design continue to advance, predictive modeling of spirocyclic compound behavior will likely play an increasingly important role in their development.

In conclusion, 1-Azaspiro[4.5]decan-2-one, 4-(2,2-dimethylpropyl)- (CAS No. 2137581-38-3) represents an important and versatile chemical building block with significant potential across multiple scientific disciplines. Its unique structural characteristics align well with current trends in drug discovery and material science, making it a compound of continuing interest to researchers and industry professionals alike. As understanding of spirocyclic systems deepens, the applications and importance of this specific derivative are likely to expand further.